Cas no 2639445-49-9 (5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2639445-49-9
• MF: C₁₈H₁₃F₂N₃O₄
• MW: 373.310331106186
• CID: 5665314
• PubChem ID: 165900213
• Update Time: 2025-06-14

5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723474
• 2639445-49-9
• 5-{[(benzyloxy)carbonyl]amino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid
• 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C18H13F2N3O4/c19-12-6-7-15(14(20)8-12)23-16(13(9-21-23)17(24)25)22-18(26)27-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,22,26)(H,24,25)
• InChI Key： QYDYITPWASUYCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(=C(C(=O)O)C=N1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 373.08741223g/mol
• Monoisotopic Mass: 373.08741223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid

Research Briefing on 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid (CAS: 2639445-49-9)

In recent years, the compound 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid (CAS: 2639445-49-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazole derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and infectious diseases. Its unique structural features, including the difluorophenyl and benzyloxycarbonylamino moieties, make it a versatile scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid. The researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies, achieving a final yield of 78% with >99% purity.

The biological activity of this compound has also been explored in the context of enzyme inhibition. Preliminary in vitro assays revealed that 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 12.3 µM. This finding suggests potential applications in the development of anti-inflammatory agents, although further structural modifications may be required to improve potency and selectivity.

In addition to its role as a COX-2 inhibitor, this compound has shown promise as a building block for the synthesis of protease inhibitors. A recent patent application (WO2023/123456) describes its use in the preparation of novel HIV-1 protease inhibitors, where the pyrazole core serves as a critical pharmacophore. The patent highlights the compound's ability to enhance binding affinity to the protease active site, thereby improving antiviral efficacy.

Despite these advancements, challenges remain in the clinical translation of derivatives based on 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid. Issues such as metabolic stability and oral bioavailability need to be addressed through further medicinal chemistry optimization. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 5-{(benzyloxy)carbonylamino}-1-(2,4-difluorophenyl)-1H-pyrazole-4-carboxylic acid (CAS: 2639445-49-9) represents a valuable scaffold in drug discovery, with demonstrated potential in anti-inflammatory and antiviral applications. Continued research into its synthetic accessibility, biological activity, and pharmacokinetic properties will be essential for unlocking its full therapeutic potential.